Cas no 212612-16-3 (25-ethoxy-27-diethoxyphosphoryloxycalix[4]arene)

• Product Name: 25-ethoxy-27-diethoxyphosphoryloxycalix[4]arene
• CAS No: 212612-16-3
• MF: C₃₄H₃₇O₇P
• MW: 588.627151250839
• CID: 911401
• Update Time: 2024-06-15

25-ethoxy-27-diethoxyphosphoryloxycalix[4]arene Chemical and Physical Properties

Names and Identifiers

• 25-ethoxy-27-diethoxyphosphoryloxycalix[4]arene
• 2-(1,2-Dimethylpropyl)anthraquinone
• 2-(3-methylbutan-2-yl)-9,10-anthraquinone
• 25-O-ethyl-27-O-(diethoxyphosphoryl)calix[4]arene
• AC1L39IM
• AC1Q6JAQ
• AR-1C7375
• CTK8D7152
• EINECS 272-612-8
• SureCN9498049
• Phosphoric acid, 27-ethoxy-26,28-dihydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaen-25-yl diethyl ester

• Inchi： 1S/C34H37O7P/c1-4-38-33-27-15-9-16-28(33)20-24-12-8-14-26(32(24)36)22-30-18-10-17-29(21-25-13-7-11-23(19-27)31(25)35)34(30)41-42(37,39-5-2)40-6-3/h7-18,35-36H,4-6,19-22H2,1-3H3
• InChI Key： AYAKMQZSWFERNT-UHFFFAOYSA-N
• SMILES： P(OCC)(OCC)(OC1C2=CC=CC=1CC1C(O)=C(CC3C(OCC)=C(CC4C(O)=C(C2)C=CC=4)C=CC=3)C=CC=1)=O

Computed Properties

• Exact Mass: 556.23800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 94.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 172-175°C
• PSA: 63.80000
• LogP: 8.32180
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers